molecular formula C16H21NO2 B7541922 (4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone

(4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone

Cat. No. B7541922
M. Wt: 259.34 g/mol
InChI Key: RMVBSCJTCYMJGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone, also known as HMTM, is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown promising results in various applications. In

Mechanism of Action

(4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone acts as a dopamine receptor agonist and has a high affinity for D1 and D2 receptors. It also acts as a selective serotonin reuptake inhibitor (SSRI). This compound has been shown to increase the release of dopamine and serotonin in the brain, leading to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to increase locomotor activity in animal models and to improve cognitive function in rats. This compound has also been shown to decrease the levels of inflammatory cytokines in the brain, suggesting its potential use in the treatment of neuroinflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone in lab experiments is its high selectivity for dopamine and serotonin receptors. This makes it a useful tool for studying the role of these receptors in neurological disorders. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored and controlled in experiments.

Future Directions

There are several future directions for the research and development of (4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone. One potential direction is the development of new drugs based on this compound for the treatment of neurological disorders. Another direction is the use of this compound as a tool for studying the role of dopamine and serotonin receptors in various biological systems. Finally, the development of new synthesis methods for this compound could lead to more efficient and cost-effective production of this compound.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications. Its high selectivity for dopamine and serotonin receptors makes it a useful tool for studying the role of these receptors in neurological disorders. However, its potential toxicity must be carefully monitored and controlled in experiments. Further research and development of this compound could lead to the development of new drugs and the advancement of our understanding of the role of dopamine and serotonin receptors in biological systems.

Synthesis Methods

(4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone can be synthesized using different methods, including the one-pot synthesis method and the multi-step synthesis method. The one-pot synthesis method involves a reaction between 4-hydroxypiperidine and 1,2,3,4-tetrahydronaphthalen-1-ylmethanone in the presence of a catalyst. The multi-step synthesis method involves the conversion of 4-hydroxypiperidine to 4-bromo-1,3-dihydroisobenzofuran, followed by a reaction with 1,2,3,4-tetrahydronaphthalen-1-ylmethanone in the presence of a palladium catalyst.

Scientific Research Applications

(4-Hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone has shown promising results in various scientific research applications. It has been used as a ligand in the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. This compound has also been used as a fluorescent probe for the detection of metal ions in biological systems.

properties

IUPAC Name

(4-hydroxypiperidin-1-yl)-(1,2,3,4-tetrahydronaphthalen-1-yl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21NO2/c18-13-8-10-17(11-9-13)16(19)15-7-3-5-12-4-1-2-6-14(12)15/h1-2,4,6,13,15,18H,3,5,7-11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RMVBSCJTCYMJGW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C2=CC=CC=C2C1)C(=O)N3CCC(CC3)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.